Cas no 477331-51-4 (<br>2-((4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-fl uorophenyl)ethanone)

• Product Name: <br>2-((4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-fl uorophenyl)ethanone
• CAS No: 477331-51-4
• MF: C₂₃H₁₉FN₄O₂S
• MW: 434.485966920853
• CID: 3050715
• PubChem ID: 1272996
• Update Time: 2025-04-21

<br>2-((4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-fl uorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• <br>2-((4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-fl uorophenyl)ethanone
• 2-{[4-(4-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethanone
• 650-703-7
• Salor-int l245070-1ea
• AKOS002177661
• STK548666
• 477331-51-4
• 2-((4-(4-ETHOXY-PH)5-(3-PYRIDINYL)4H-1,2,4-TRIAZOL-3-YL)THIO)-1-(4-F-PH)ETHANONE
• 2-((4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-fluorophenyl)ethanone

• Inchi： 1S/C23H19FN4O2S/c1-2-30-20-11-9-19(10-12-20)28-22(17-4-3-13-25-14-17)26-27-23(28)31-15-21(29)16-5-7-18(24)8-6-16/h3-14H,2,15H2,1H3
• InChI Key： JDSOTPIIQKBZCC-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC(=CC=1)F)=O)C1=NN=C(C2C=NC=CC=2)N1C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 434.12127520Da
• Monoisotopic Mass: 434.12127520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.2Ų